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Compound of Interest
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Compound Name:
Hydrochloride-d5

Cat. No.: B12413679

Get Quote

Executive Summary

5-Hydroxy Propafenone Hydrochloride-d5 (CAS: 1188265-48-6) is the stable isotope-
labeled analog of 5-hydroxy propafenone, the primary active metabolite of the Class 1C
antiarrhythmic drug propafenone.[1][2]

In drug metabolism and pharmacokinetics (DMPK) studies, this compound serves as the
definitive Internal Standard (IS) for normalizing matrix effects, recovery losses, and ionization
variability during LC-MS/MS analysis. Its utility is paramount in clinical pharmacology due to the
genetic polymorphism of CYP2D6, which dictates the formation of the 5-hydroxy metabolite.

Key Technical Identity:
¢ Compound: 5-Hydroxy Propafenone-d5 Hydrochloride[2][3][4]

¢ Labeling: Phenyl-d5 (Deuterium incorporated on the phenyl ring of the propanone side
chain).[2]
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e Primary Application: LC-MS/MS Internal Standard for Therapeutic Drug Monitoring (TDM)
and CYP2D6 phenotyping.

Chemical & Physical Identity
Structural Specifications

The deuterium labeling is strategically placed on the phenyl ring distal to the metabolically
active sites to ensure kinetic stability (avoiding the deuterium isotope effect on metabolism if
used in tracer studies) and to maintain chromatographic co-elution with the analyte.

Property Specification

1-[5-Hydroxy-2-[2-hydroxy-3-
Chemical Name (propylamino)propoxy]phenyl]-3-(phenyl-d5)-1-
propanone hydrochloride

CAS Number 1188265-48-6 (HCI Salt)

Molecular Formula C21H22DsNO4[2][3][5][6][71[8][9] - HCI

Molecular Weight 362.48 (Free Base) / ~398.94 (HCI Salt)

Isotopic Purity > 99% Deuterated forms (d5)

Solubility Soluble in Methanol, DMSO, and Water (slightly)
Appearance White to Off-white Solid

Mechanism of Action (Pharmacological Context)

While the d5 variant is an analytical tool, the native 5-Hydroxy Propafenone is
pharmacologically active. It blocks sodium channels (IC50 similar to parent) and contributes
significantly to the antiarrhythmic effect, especially in CYP2D6 extensive metabolizers (EM).

o CYP2D6 Dependency: The formation of 5-hydroxy propafenone is the rate-limiting step in
propafenone clearance for EMs.

» Clinical Relevance: Poor Metabolizers (PM) fail to form this metabolite, leading to
accumulation of the parent drug and potential toxicity.
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Analytical Methodology: LC-MS/MS Development

The core application of 5-Hydroxy Propafenone-d5 is to serve as an Internal Standard in
Multiple Reaction Monitoring (MRM) assays.

Mass Spectrometry Transitions (MRM)

The deuterium label (d5) is located on the phenyl ring of the side chain. The primary fragment
ion used for quantification (m/z 116) typically corresponds to the amine-containing side chain,
which retains no deuterium. Therefore, the mass shift is observed in the precursor ion but not
necessarily the product ion, depending on the fragmentation pathway.

Recommended MRM Transitions:

Precursor lon Product lon Collision

Analyte Rationale
(Q1) (Q3) Energy (eV)
Cleavage of
5-OH ) )
358.2 [M+H]* 116.1 25-30 propylamino side
Propafenone .
chain
Precursor shifts
5-OH
by +5 Da;
Propafenone-d5 363.2 [M+H]* 116.1 25-30 )
Fragment is
(1S)
conserved
Propafenone Reference
342.2 [M+H]*+ 116.1 25-30 N
(Parent) transition

Note: Always perform a product ion scan (MS2) on your specific lot to confirm the
fragmentation pattern, as collision energies may vary between instrument platforms (e.g., Sciex
vs. Thermo).

Chromatographic Conditions

e Column: C18 Reverse Phase (e.g., Phenomenex Gemini 3um, 50x2.0mm).

e Mobile Phase A: 0.1% Formic Acid in Water (or 10mM Ammonium Formate pH 3.5).
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» Mobile Phase B: Acetonitrile or Methanol.[10]

o Elution: Gradient elution is preferred to separate the 5-OH metabolite (more polar, elutes
earlier) from the parent Propafenone.

Experimental Protocols
Stock Solution Preparation

Objective: Create a stable primary stock of the deuterated standard.
e Weighing: Accurately weigh 1.0 mg of 5-Hydroxy Propafenone-d5 HCI.

» Dissolution: Dissolve in 1.0 mL of Methanol (HPLC Grade). Do not use water initially as the
free base form (if dissociation occurs) has lower solubility.

o Concentration: This yields a 1.0 mg/mL (free base equivalent calculation required) stock.

o Storage: Aliquot into amber glass vials. Store at -20°C or -80°C. Stable for >1 year if
protected from light and moisture.

Sample Extraction (Protein Precipitation)

Context: Propafenone and its metabolites are moderately hydrophobic. Protein precipitation is
cost-effective, but Solid Phase Extraction (SPE) yields cleaner samples for high-sensitivity
assays.

Protocol (Protein Precipitation):
o Sample: 50 pL Human Plasma (K2EDTA).

 |S Addition: Add 20 pL of Working IS Solution (e.g., 500 ng/mL 5-OH Propafenone-d5 in
50:50 MeOH:H20).

» Precipitation: Add 200 pL of Ice-Cold Acetonitrile containing 0.1% Formic Acid.

o Why Acid? Acidification helps break protein binding and improves recovery of the basic
amine analyte.
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» Vortex: Mix vigorously for 30 seconds.
e Centrifugation: 13,000 rpm for 10 minutes at 4°C.
o Transfer: Inject 5-10 pL of the supernatant directly into LC-MS/MS.

Visualizations
Metabolic & Analytical Workflow

The following diagram illustrates the biological formation of the analyte and the analytical
workflow using the deuterated standard.
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Figure 1: Integration of 5-Hydroxy Propafenone-d5 into the bioanalytical workflow for CYP2D6
phenotyping.
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Stability & Handling

o Light Sensitivity: Propafenone derivatives are sensitive to UV light. Handle under yellow light
or in amber glassware.

« Solution Stability: Working solutions in methanol are stable for 1 week at 4°C. Discard if any
precipitation is observed.

o Matrix Effects: In hemolyzed plasma, recovery of 5-OH Propafenone can be reduced.[10] It
is critical to use the d5-IS, as it will compensate for this specific matrix suppression where a
generic IS (like propranolol) would fail.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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